Cas no 683242-75-3 (2-chloro-1H-benzoimidazole-5-carboxylic acid methyl ester)

• Product Name: 2-chloro-1H-benzoimidazole-5-carboxylic acid methyl ester
• CAS No: 683242-75-3
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 2121956
• PubChem ID: 11543028
• Update Time: 2024-10-28

2-chloro-1H-benzoimidazole-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1H-benzoimidazole-5-carboxylic acid methyl ester
• Methyl 2-chloro-1H-benzimidazole-5-carboxylate
• SCHEMBL1097139
• SY310445
• methyl 2-chloro-3H-benzimidazole-5-carboxylate
• Methyl2-chloro-1H-benzo[d]imidazole-5-carboxylate
• EN300-719390
• Methyl 2-chloro-1H-benzo[d]imidazole-5-carboxylate
• methyl 2-chloro-1H-benzo[d]imidazole-6-carboxylate
• 1H-Benzimidazole-5-carboxylic acid, 2-chloro-, methyl ester
• G72718
• methyl 2-chloro-1H-1,3-benzodiazole-6-carboxylate
• methyl 2-chloro-3H-benzo[d]imidazole-5-carboxylate
• methyl 2-chloro-1H-benzimidazole-6-carboxylate
• Methyl 2-Chlorobenzimidazole-5-carboxylate
• USTUYGJVCPXGJG-UHFFFAOYSA-N
• DB-302927
• 683242-75-3
• MFCD22561321

• Inchi： InChI=1S/C9H7ClN2O2/c1-14-8(13)5-2-3-6-7(4-5)12-9(10)11-6/h2-4H,1H3,(H,11,12)
• InChI Key： USTUYGJVCPXGJG-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC2=C(C=C1)N=C(N2)Cl

Computed Properties

• Exact Mass: 210.0196052g/mol
• Monoisotopic Mass: 210.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55Ų